Cas no 1807119-31-8 (1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene
• CAS No: 1807119-31-8
• MF: C₇H₂BrF₄NO₂
• MW: 287.993895053864
• CID: 4708011
• PubChem ID: 119000535
• Update Time: 2024-03-01

1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene

• Inchi： 1S/C7H2BrF4NO2/c8-4-2-6(13(14)15)5(9)1-3(4)7(10,11)12/h1-2H
• InChI Key： KVCRYFRKEWXZJC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(F)(F)F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.92050 g/mol
• Monoisotopic Mass: 286.92050 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8
• Molecular Weight: 287.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes